Cas no 88530-52-3 (Methyl 2-(4-tert-butylphenoxy)acetate)

Methyl 2-(4-tert-butylphenoxy)acetate structure

88530-52-3 structure

Product Name:Methyl 2-(4-tert-butylphenoxy)acetate

CAS No:88530-52-3

MF:C₁₃H₁₈O₃

MW:222.280224323273

MDL:MFCD09909448

CID:733639

PubChem ID:101331

Update Time:2024-12-09

Methyl 2-(4-tert-butylphenoxy)acetate Chemical and Physical Properties

Names and Identifiers

- Aceticacid, 2-[4-(1,1-dimethylethyl)phenoxy]-, methyl ester
- methyl 2-(4-tert-butylphenoxy)acetate
- Methyl 2-(4-(tert-butyl)phenoxy)acetate
- 7W6BM568RG
- NSC406678
- OWLZIJMSCPKFJJ-UHFFFAOYSA-N
- Methyl (p-tert-butylphenoxy)acetate
- Methyl (4-tert-butylphenoxy)acetate #
- AK629541
- 2-[4-(1,1-Dimethylethyl)phenoxy]acetic acid methyl ester
- Acetic acid, [4-(1,1-dimethylethyl)phenoxy]-, met
- Acetic acid, (p-tert-butylphenoxy)-, methyl ester (5CI)
- Acetic acid, [4-(1,1-dimethylethyl)phenoxy]-, methyl ester (9CI)
- Methyl 2-[4-(1,1-dimethylethyl)phenoxy]acetate (ACI)
- NSC 406678
- SCHEMBL7848337
- Methyl2-(4-(tert-butyl)phenoxy)acetate
- C76933
- DS-19839
- 88530-52-3
- MFCD09909448
- UNII-7W6BM568RG
- ACETIC ACID, (P-TERT-BUTYLPHENOXY)-, METHYL ESTER
- CS-0161630
- DTXSID60237113
- Acetic acid, [4-(1,1-dimethylethyl)phenoxy]-, methyl ester
- ACETIC ACID, 2-(4-(1,1-DIMETHYLETHYL)PHENOXY)-, METHYL ESTER
- ACETIC ACID, (4-(1,1-DIMETHYLETHYL)PHENOXY)-, METHYL ESTER
- NSC-406678
- AKOS008906654
- Methyl 2-(4-tert-butylphenoxy)acetate
- MDL： MFCD09909448
- Inchi： 1S/C13H18O3/c1-13(2,3)10-5-7-11(8-6-10)16-9-12(14)15-4/h5-8H,9H2,1-4H3
- InChI Key： OWLZIJMSCPKFJJ-UHFFFAOYSA-N
- SMILES： O=C(COC1C=CC(C(C)(C)C)=CC=1)OC

Computed Properties

Exact Mass: 222.125594
Monoisotopic Mass: 222.125594
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 5
Complexity: 222
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 35.5

Experimental Properties

Density: 1.026
Boiling Point: 294.4°Cat760mmHg
Flash Point: 119.2°C
Refractive Index: 1.487

Methyl 2-(4-tert-butylphenoxy)acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019146034-1g	Methyl 2-(4-(tert-butyl)phenoxy)acetate	88530-52-3	97%	1g	$265.00	2023-08-31
Alichem	A019146034-5g	Methyl 2-(4-(tert-butyl)phenoxy)acetate	88530-52-3	97%	5g	$765.00	2023-08-31
Alichem	A019146034-10g	Methyl 2-(4-(tert-butyl)phenoxy)acetate	88530-52-3	97%	10g	$1225.00	2023-08-31
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SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-FS148-200mg	Methyl 2-(4-tert-butylphenoxy)acetate	88530-52-3	97%	200mg	228.0CNY	2021-07-12
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	M894328-100mg	Methyl 2-(4-(tert-butyl)phenoxy)acetate	88530-52-3	97%	100mg	￥231.30	2022-01-11
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	M894328-250mg	Methyl 2-(4-(tert-butyl)phenoxy)acetate	88530-52-3	97%	250mg	￥386.10	2022-01-11
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M91410-1g	Methyl 2-(4-(tert-butyl)phenoxy)acetate	88530-52-3	97%	1g	¥367.0	2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M91410-5g	Methyl 2-(4-(tert-butyl)phenoxy)acetate	88530-52-3	97%	5g	¥1466.0	2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M91410-250mg	Methyl 2-(4-(tert-butyl)phenoxy)acetate	88530-52-3	97%	250mg	¥122.0	2024-07-19

Methyl 2-(4-tert-butylphenoxy)acetate Production Method

Production Method 1

88530-52-3

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; rt; 18 h, rt

Reference

New Approach to 1,4-Benzoxazin-3-ones by Electrochemical C-H Amination

Wesenberg, Lars Julian; Herold, Sebastian; Shimizu, Akihiro; Yoshida, Jun-ichi; Waldvogel, Siegfried R., Chemistry - A European Journal, 2017, 23(50), 12096-12099